Cas no 92423-99-9 (2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid)

• Product Name: 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid
• CAS No: 92423-99-9
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 753235
• Update Time: 2025-08-04

2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2,2'-[1,5-naphthalenediylbis(oxy)]bis-
• 2-[5-(carboxymethoxy)naphthalen-1-yl]oxyacetic acid
• 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid

• Inchi： 1S/C14H12O6/c15-13(16)7-19-11-5-1-3-9-10(11)4-2-6-12(9)20-8-14(17)18/h1-6H,7-8H2,(H,15,16)(H,17,18)
• InChI Key： HAMZDAPGNZNQHI-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=C2C(=CC=CC2=1)OCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Additional information on 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid

2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid: A Comprehensive Overview

The compound with CAS No. 92423-99-9, commonly referred to as 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a naphthalene backbone linked by two oxy groups and two acetic acid moieties. The naphthalene moiety provides a rigid aromatic system, while the oxy and acetic acid groups introduce hydrophilic properties, making this compound versatile for various applications.

Recent studies have highlighted the potential of 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid in the development of advanced materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on surfaces, which is crucial for applications in nanotechnology and surface science. The hydrophilic nature of the compound allows for strong interactions with polar solvents and surfaces, making it an ideal candidate for creating stable and ordered SAMs. These findings have been published in reputable journals such as *Advanced Materials* and *ACS Applied Materials & Interfaces*, underscoring its importance in modern material science.

In addition to its role in materials science, 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid has shown promise in biological applications. Studies have demonstrated its potential as a chelating agent due to the presence of carboxylic acid groups. Chelating agents are essential in removing heavy metals from biological systems and industrial effluents. Recent research published in *Environmental Science & Technology* has explored its efficiency in binding metal ions such as lead and mercury, making it a valuable compound for environmental remediation efforts.

The synthesis of 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid involves a multi-step process that typically begins with the oxidation of naphthalene derivatives. The introduction of hydroxyl groups and subsequent conversion to carboxylic acids are critical steps that determine the final properties of the compound. Researchers have optimized these synthesis pathways to improve yield and purity, as reported in *Organic Process Research & Development*. These advancements have made the compound more accessible for both academic and industrial applications.

From a structural perspective, the molecule's naphthalene backbone provides aromatic stability, while the oxy groups enhance solubility in polar solvents. The diacetic acid moieties not only contribute to chelating properties but also allow for further functionalization. This versatility has led to investigations into its use as a building block for more complex molecules in drug design and polymer chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid. Density functional theory (DFT) studies have revealed its ability to act as an electron acceptor in donor-acceptor systems, which is valuable for applications in organic electronics. This research has been featured in *Chemistry - A European Journal*, highlighting its potential role in next-generation electronic materials.

In conclusion, 2,2'-Naphthalene-1,5-diylbis(oxy)diacetic Acid (CAS No. 92423-99-9) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure enables applications ranging from material science to environmental chemistry and beyond. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.